2-(2-Methoxyethyl)-2-methylbut-3-en-1-ol
Overview
Description
The compound is a type of organic compound, likely an ether due to the presence of a methoxyethyl group . Ethers are a class of organic compounds that contain an ether group — an oxygen atom connected to two alkyl or aryl groups. They have the general formula R–O–R′, where R and R′ represent the alkyl or aryl groups .
Synthesis Analysis
While specific synthesis information for “2-(2-Methoxyethyl)-2-methylbut-3-en-1-ol” is not available, related compounds such as poly(2-methoxyethyl acrylate)-based polyurethane (PMEA-based PU) have been synthesized by reversible addition–fragmentation chain transfer (RAFT) and poly-addition .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic methods and confirmed with the help of computational methods . Unfortunately, specific structural information for “2-(2-Methoxyethyl)-2-methylbut-3-en-1-ol” is not available.Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. Ethers, for example, are known for their reactions with strong acids to form alkyl halides .Physical And Chemical Properties Analysis
Physical and chemical properties of a compound include its molecular weight, boiling point, melting point, and solubility in various solvents. These properties can be determined through experimental methods .Scientific Research Applications
Mimicking Native Blood Vessels
Poly (2-methoxyethyl acrylate) (PMEA), an antithrombogenic synthetic polymer, plays a major role in mimicking the inner surface of native blood vessels . It has been used to create anti-platelet adhesive surfaces. Human umbilical vein endothelial cells (HUVECs) can attach and spread on the PMEA surface with stronger adhesion strength than self-adhesion strength, and migration occurs over the surface of analogue polymers . This makes PMEA suitable for the construction of artificial small-diameter blood vessels .
Enhancing Aging Resistance and Anti-Fouling Behavior of Denture Base Resin
PMEA has been used to enhance the aging resistance and anti-fouling behavior of denture base resin . PMMA-based denture base resins easily develop oral bacterial and fungal biofilms, which may constitute a significant health risk . PMEA additives can provide a stable and biocompatible anti-fouling surface, without sacrificing the mechanical properties and aesthetics of denture resins .
Synthesis of Thermoplastic Polyurethane
PMEA-based polyurethane (PU) has been synthesized by reversible addition–fragmentation chain transfer (RAFT) and polyaddition . The obtained PMEA-based PUs with various molecular weights were thermoplastic .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-methoxyethyl)-2-methylbut-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-4-8(2,7-9)5-6-10-3/h4,9H,1,5-7H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCIMOTPSHCDASC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCOC)(CO)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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